2-((3-(2-methoxyethyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[[3-(2-methoxyethyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N4O5S2/c1-26-8-7-20-16(23)15-13(6-9-27-15)19-17(20)28-10-14(22)18-11-2-4-12(5-3-11)21(24)25/h2-5H,6-10H2,1H3,(H,18,22)
• InChI Key: VPYURDIWEFBYSX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(CCS2)N=C1SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N4O5S2
• Molecular Weight: 422.5 g/mol

Description

The compound “2-((3-(2-methoxyethyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide” is a type of thioxopyrimidine. Thioxopyrimidines and their condensed analogs are known to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer.

Synthesis Analysis

The synthesis of thioxopyrimidines and their condensed analogs is often based on [3+3], [4+2], [5+1] cyclization processes or domino reactions. In many cases, the methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Scientific Research Applications

1. Bioequivalence and Pharmacokinetics

Research conducted by Annunziato and di Renzo (1993) focused on a compound known as ST-679, which shares a similar methoxyethyl component as the compound . The study investigated the bioequivalence and pharmacokinetics of tablet and capsule formulations, providing insights into how structural components of compounds can influence their therapeutic efficacy and absorption profiles in the human body (Annunziato & di Renzo, 1993).

2. Metabolic Pathways and Drug Interactions

Mrochek et al. (1974) explored the metabolism of acetaminophen, a commonly used drug with a methoxy component. The study identified various metabolites and emphasized the importance of understanding metabolic pathways and potential drug interactions for compounds with specific functional groups, which might be relevant for the compound , given its structural complexity (Mrochek et al., 1974).

3. Novel Models of Oxidative Stress

Trettin et al. (2014) discussed the use of paracetamol as a model for studying oxidative stress in humans. The research suggested that the detection of distinct metabolites might represent a novel model of oxidative stress. This approach may be applicable to studying the compound , particularly if it undergoes unique metabolic transformations or interacts with oxidative pathways (Trettin et al., 2014).

Future Directions

Thioxopyrimidines and their condensed analogs have shown diverse biological activities, indicating their potential in creating physiologically active molecules. The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in this area. Therefore, there is a need to develop new effective methods for their synthesis.